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Executive Summary

Indocyanine Green (ICG) Maleimide is a near-infrared (NIR) fluorophore functionalized for site-
specific conjugation to cysteine residues on proteins and antibodies.[1][2][3] While widely used
for its deep-tissue penetration capabilities (650—900 nm window), ICG is notoriously
environmentally sensitive. Its molar extinction coefficient (

) is not a static constant; it shifts significantly based on solvent polarity, concentration
(aggregation), and protein binding.

This guide provides the authoritative spectral data, a self-validating conjugation protocol, and
the mathematical framework to accurately determine the Degree of Labeling (DOL), specifically
addressing the behavior at 780 nm.

Part 1: Spectral Properties & The "Golden Number"

The molar extinction coefficient (
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) represents the intrinsic ability of a chemical species to attenuate light at a given wavelength.
[4] For ICG Maleimide, 780 nm is the approximate absorption maximum (

) in aqueous buffers, but this shifts in organic solvents.

Consensus Data Table

Parameter Value

Conditions | Notes

(Peak) 218,000 — 230,000 M—tcm~1

Typical range provided by
major vendors (Lumiprobe,
Tocris, AAT Bioquest).[4]

(Water/PBS) 780 nm

Predominantly monomeric
form. High concentrations (>20
uM) cause H-aggregation,

shifting peak to ~700 nm.

(DMSO/MeOH) 785 —789 nm

Solvatochromic red-shift. At
780 nm in DMSO, absorbance
is ~95% of peak.

(Protein-Bound) 805 nm

Binding to albumin/IgG causes
a bathochromic shift (red shift)
and fluorescence

enhancement.

Correction Factor (
0.05-0.08

)

Contribution of ICG to

. Use 0.07 as the standard

starting value.

Expert Insight: The Solvent Trap
Do not blindly apply the

value from a datasheet without noting the solvent.

e In PBS (Conjugation Buffer): Use
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e In DMSO (Stock Solution): The peak is ~789 nm. If you measure at 780 nm, you are on the
shoulder.

o Recommendation: Always record a full spectrum (600-900 nm) of your stock solution. If the
peak is at 789 nm, use the absorbance at 789 nm for concentration calculations, not 780 nm.

Part 2: Technical Workflow (Conjugation &
Quantification)

This protocol is designed to minimize ICG's two main failure modes: hydrolysis of the
maleimide group and H-aggregation (stacking of dye molecules that quenches fluorescence).

Phase 1: Preparation & Reduction

Maleimides react with free thiols (sulfhydryls). Most antibodies require reduction of inter-chain
disulfides to generate these thiols.

Materials:

e ICG Maleimide (Store at -20°C, under argon/nitrogen).
e Anhydrous DMSO.[5]

e TCEP (Tris(2-carboxyethyl)phosphine) or DTT.[5]

o Conjugation Buffer: PBS pH 7.2, 5 mM EDTA (EDTA prevents metal-catalyzed oxidation of
thiols).

Phase 2: The Conjugation Logic
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Figure 1: Step-by-step workflow for ICG-Maleimide conjugation. Note that TCEP does not react
with maleimides and does not require removal before conjugation, whereas DTT must be
removed.

Phase 3: Detailed Protocol Steps

o Reconstitution (Critical):
o Dissolve ICG Maleimide in anhydrous DMSO immediately before use.[5]
o Why? Maleimides hydrolyze in water. ICG aggregates in water.[4] DMSO solves both.
o Target concentration: 10 mM.
» Protein Reduction:
o Add 10-20 molar equivalents of TCEP to the protein (1-5 mg/mL).
o Incubate 30 mins at Room Temperature (RT).

o Note: If using DTT, you must perform a buffer exchange (Zeba spin column or dialysis) to
remove DTT before adding the dye, or the dye will conjugate to the DTT.

e Labeling Reaction:

o Add 10-20 molar equivalents of ICG-Maleimide to the reduced protein.
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o Tip: Add the dye slowly while vortexing gently to prevent local high concentrations that
trigger aggregation.

o Incubate 1-2 hours at RT in the dark.

o Purification:

o Remove excess free dye using a Sephadex G-25 column or similar size-exclusion
chromatography (SEC).

o Visual Cue: The conjugate (protein-dye) will elute first (green band). The free dye (smaller)
will remain in the column.

Part 3: Degree of Labeling (DOL) Calculation

To determine how many ICG molecules are attached to each protein, use the Beer-Lambert
Law with correction for the dye's absorbance at 280 nm.

The Formula
Variables Definition

e : Absorbance of the conjugate at the dye's peak (measure at ~780 nm).

: Molar extinction coefficient of the protein (e.g., IgG

).

: Absorbance of the conjugate at 280 nm.[6]

: Correction Factor (0.07).

: Molar extinction coefficient of ICG Maleimide (

).

Calculation Example

You measure a purified 1gG-ICG conjugate:

e Correct
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e Calculate Concentration of Dye (

):

e Calculate Concentration of Protein (
):

e Calculate DOL.:

Result: Approximately 3 ICG molecules per antibody.

Part 4: Troubleshooting & Stability
The Aggregation Problem (H-Dimers)

ICG is amphiphilic. In aqueous solutions, the hydrophobic polyene chains stack, forming "H-
aggregates.”

o Symptom: A new spectral peak appears at ~700 nm (blue-shifted) and fluorescence intensity
drops drastically (quenching).

e Prevention:

o Keep the Degree of Labeling (DOL) low (< 3-4). High DOL forces dyes close together on
the protein surface, promoting aggregation.

o Store conjugates with BSA or in buffers containing low percentages of detergent (e.g.,
0.05% Tween-20) if compatible with downstream apps.

Storage

e Powder: -20°C, desiccated, dark. Stable for 12 months.

o Conjugate: 4°C, dark. Do not freeze conjugates (causes aggregation/precipitation). Add
Sodium Azide (0.02%) for long-term storage if not used in vivo.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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